Cas no 892766-18-6 (1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892766-18-6
• MF: C₁₅H₁₀FN₇O
• MW: 323.284604549408
• CID: 5860196
• PubChem ID: 7185228
• Update Time: 2025-11-05

1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-5-amine, 1-(2-fluorophenyl)-4-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-
• 3-(2-fluorophenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• F1609-1194
• CCG-166678
• 1-(2-fluorophenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 1-(2-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 892766-18-6
• 1-(2-fluorophenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• AKOS001907841
• 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C15H10FN7O/c16-10-3-1-2-4-11(10)23-13(17)12(20-22-23)15-19-14(21-24-15)9-5-7-18-8-6-9/h1-8H,17H2
• InChI Key： ZCVMABPQGAAJRF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(N)=C(C2ON=C(C3C=CN=CC=3)N=2)N=N1

Computed Properties

• Exact Mass: 323.09308613g/mol
• Monoisotopic Mass: 323.09308613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 613.2±65.0 °C(Predicted)
• pka: 0.27±0.10(Predicted)

Additional information on 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892766-18-6)

The compound 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892766-18-6) is a highly specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,4-oxadiazole and 1,2,3-triazole moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, which aligns with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine due to their diverse pharmacological properties. The presence of both fluorophenyl and pyridinyl groups in its structure enhances its bioavailability and binding affinity to biological targets. This compound represents an excellent example of modern fragment-based drug design, where multiple pharmacophores are combined to create molecules with improved therapeutic potential.

The synthesis of CAS 892766-18-6 typically involves multi-step organic reactions, including 1,3-dipolar cycloaddition for the triazole formation and subsequent oxadiazole ring closure. These synthetic strategies are frequently searched in academic databases, reflecting the compound's relevance to current organic chemistry research. The fluorine substitution at the phenyl ring is particularly noteworthy, as fluorinated compounds continue to dominate pharmaceutical development due to their enhanced metabolic stability and membrane permeability.

From a drug discovery perspective, 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine offers several advantages that align with contemporary medicinal chemistry paradigms. Its balanced lipophilicity, as evidenced by calculated LogP values, suggests favorable drug-like properties. The compound's molecular weight and polar surface area fall within the optimal ranges for oral bioavailability, making it an attractive scaffold for further optimization in lead compound development programs.

Recent literature searches indicate growing interest in the structure-activity relationships of similar triazole-oxadiazole hybrids, with particular focus on their potential as anti-inflammatory or antimicrobial agents. The pyridine moiety in CAS 892766-18-6 provides additional coordination sites that may contribute to metal-binding properties, opening possibilities for catalytic applications or chelation therapy. This dual functionality makes the compound particularly interesting for researchers exploring multi-target directed ligands.

The analytical characterization of 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structural integrity, which are essential considerations in pharmaceutical development. The fluorine atom's distinct NMR signature serves as a valuable diagnostic tool for synthetic chemists working with this scaffold.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to heterocyclic compounds like 892766-18-6. Microwave-assisted synthesis and catalytic methods are gaining popularity as alternatives to traditional thermal reactions, reflecting broader trends in environmentally conscious chemical production. These approaches not only improve reaction efficiency but also reduce the environmental footprint of pharmaceutical manufacturing processes.

The potential applications of 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine extend beyond traditional small-molecule therapeutics. Its structural features make it an interesting candidate for materials science applications, particularly in the development of organic electronic materials or metal-organic frameworks. The conjugated system formed by the oxadiazole and triazole rings may exhibit interesting photophysical properties worthy of investigation.

From a commercial perspective, CAS 892766-18-6 represents a valuable building block for pharmaceutical research and development. Chemical suppliers have noted increased demand for such specialized heterocycles, driven by the growing emphasis on fragment-based drug discovery and combinatorial chemistry. The compound's relatively stable nature under standard storage conditions makes it practical for laboratory use and scale-up operations.

Future research directions for 1-(2-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine may include detailed pharmacokinetic studies, formulation development, and target identification experiments. The integration of computational chemistry methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, could further elucidate its therapeutic potential. These approaches are particularly relevant given current industry trends toward computer-aided drug design and virtual screening methodologies.